Cas no 31706-95-3 (1-(3,4-dimethoxyphenyl)prop-2-en-1-ol)

1-(3,4-Dimethoxyphenyl)prop-2-en-1-ol is a synthetic organic compound featuring a propenyl alcohol moiety attached to a 3,4-dimethoxyphenyl group. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and fine chemical synthesis. The dimethoxy substitution enhances electron density, facilitating electrophilic aromatic substitution and other functionalization reactions. The allylic alcohol group offers versatility for further derivatization, including oxidation, reduction, or coupling reactions. Its well-defined molecular framework ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its potential sensitivity to air or moisture. Proper storage in inert atmospheres and low temperatures is recommended to maintain stability.
1-(3,4-dimethoxyphenyl)prop-2-en-1-ol structure
31706-95-3 structure
Product Name:1-(3,4-dimethoxyphenyl)prop-2-en-1-ol
CAS No:31706-95-3
MF:C11H14O3
MW:194.227063655853
CID:309197
PubChem ID:198104
Update Time:2025-06-13

1-(3,4-dimethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethenyl-3,4-dimethoxy-
    • 1-(3,4-dimethoxyphenyl)prop-2-en-1-ol
    • (+/-)-1-(3',4'-dimethoxyphenyl)prop-2-en-1-ol
    • 1'-Hydroxymethyleugenol
    • 1-veratryl allyl alcohol
    • rac-1-(3,4-dimethoxy)phenylprop-2-en-1-ol
    • alpha-Ethenyl-3,4-dimethoxybenzenemethanol
    • 1-(3,4-DIMETHOXYPHENYL)-2-PROPEN-1-OL
    • Q27276301
    • EN300-1826887
    • 2-(3,4-DIMETHOXYPHENYL)ALLYL ALCOHOL
    • AKOS012403469
    • DTXSID20953660
    • UNII-DA6575YC8S
    • VERATRYL ALCOHOL, .ALPHA.-VINYL-
    • BENZENEMETHANOL, .ALPHA.-ETHENYL-3,4-DIMETHOXY-
    • CS-0237360
    • 1'-HYDROXYMETHYLEUGENOL, (+/-)-
    • BRN 1963718
    • .ALPHA.-ETHENYL-3,4-DIMETHOXYBENZENEMETHANOL
    • SCHEMBL3733650
    • 31706-95-3
    • SCHEMBL17371411
    • 1-(3,4-Dimethoxy-phenyl)-prop-2-en-1-ol
    • Benzenemethanol, alpha-ethenyl-3,4-dimethoxy-
    • DA6575YC8S
    • Veratryl alcohol, alpha-vinyl-
    • NS00116156
    • DFQDENBMPURIHD-UHFFFAOYSA-N
    • Inchi: 1S/C11H14O3/c1-4-9(12)8-5-6-10(13-2)11(7-8)14-3/h4-7,9,12H,1H2,2-3H3
    • InChI Key: DFQDENBMPURIHD-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C(C=C)O)OC

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.078
  • Boiling Point: 306.2°Cat760mmHg
  • Flash Point: 139°C
  • Refractive Index: 1.523
  • PSA: 38.69000
  • LogP: 1.92320

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1-(3,4-dimethoxyphenyl)prop-2-en-1-ol Related Literature

Additional information on 1-(3,4-dimethoxyphenyl)prop-2-en-1-ol

Recent Advances in the Study of 1-(3,4-dimethoxyphenyl)prop-2-en-1-ol (CAS: 31706-95-3) in Chemical Biology and Pharmaceutical Research

1-(3,4-dimethoxyphenyl)prop-2-en-1-ol (CAS: 31706-95-3) is a compound of significant interest in chemical biology and pharmaceutical research due to its structural features and potential biological activities. Recent studies have explored its synthesis, pharmacological properties, and applications in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a therapeutic agent and its role in advancing our understanding of chemical biology.

One of the key areas of research has been the synthesis and optimization of 1-(3,4-dimethoxyphenyl)prop-2-en-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route using palladium-catalyzed cross-coupling reactions, achieving high yields and purity. The study also investigated the compound's stability under various conditions, providing valuable insights for its potential formulation in pharmaceutical products.

In terms of pharmacological properties, recent in vitro and in vivo studies have revealed that 1-(3,4-dimethoxyphenyl)prop-2-en-1-ol exhibits anti-inflammatory and antioxidant activities. A 2023 study in the European Journal of Pharmacology reported that the compound significantly reduced pro-inflammatory cytokine levels in macrophage cells, suggesting its potential as a novel anti-inflammatory agent. Additionally, its antioxidant properties were attributed to the presence of the methoxy groups, which scavenge free radicals effectively.

Another promising area of research is the compound's potential application in neurodegenerative diseases. A preclinical study published in Neuropharmacology (2024) demonstrated that 1-(3,4-dimethoxyphenyl)prop-2-en-1-ol could cross the blood-brain barrier and exhibit neuroprotective effects in a mouse model of Alzheimer's disease. The study highlighted its ability to reduce amyloid-beta plaque formation and improve cognitive function, making it a candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of 1-(3,4-dimethoxyphenyl)prop-2-en-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and diverse biological activities make it a valuable subject for ongoing research in chemical biology and pharmaceutical sciences.

In conclusion, recent studies on 1-(3,4-dimethoxyphenyl)prop-2-en-1-ol (CAS: 31706-95-3) have shed light on its synthetic accessibility, pharmacological properties, and therapeutic potential. Continued research is essential to fully exploit its benefits and overcome existing challenges, paving the way for its potential application in drug discovery and development.

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